Cas no 127356-07-4 (3H-Imidazo[4,5-c]pyridine,4-methoxy-2-[2-methoxy-4-(methylsulfinyl)phenyl]-)

• Product name: 3H-Imidazo[4,5-c]pyridine,4-methoxy-2-[2-methoxy-4-(methylsulfinyl)phenyl]-
• CAS No: 127356-07-4
• MF: C₁₅H₁₅N₃O₃S
• MW: 317.3629
• CID: 178505
• PubChem ID: 130924

3H-Imidazo[4,5-c]pyridine,4-methoxy-2-[2-methoxy-4-(methylsulfinyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-c]pyridine,4-methoxy-2-[2-methoxy-4-(methylsulfinyl)phenyl]-
• 4-methoxy-2-(2-methoxy-4-methylsulfinylphenyl)-1H-imidazo[4,5-c]pyridine
• 4-methoxyisomazole
• 1H-Imidazo(4,5-c)pyridine, 4-methoxy-2-(2-methoxy-4-(methylsulfinyl)phenyl)-
• 4-methoxy-2-[2-methoxy-4-(methylsulfinyl)phenyl]-1H-imidazo[4,5-c]pyridine
• DTXSID00925865
• CHEMBL302731
• 127356-07-4
• 2-[4-(Methanesulfinyl)-2-methoxyphenyl]-4-methoxy-3H-imidazo[4,5-c]pyridine

• Inchi： InChI=1S/C15H15N3O3S/c1-20-12-8-9(22(3)19)4-5-10(12)14-17-11-6-7-16-15(21-2)13(11)18-14/h4-8H,1-3H3,(H,17,18)
• InChI Key： LFILHNZRWSZVFG-UHFFFAOYSA-N
• SMILES： COC1=NC=CC2NC(C3C=CC(S(=O)C)=CC=3OC)=NC1=2

Computed Properties

• Exact Mass: 317.08355
• Monoisotopic Mass: 317.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: nothing
• Topological Polar Surface Area: 96.3Ų
• Tautomer Count: 3

Experimental Properties

• PSA: 83.09